Cadmium;copper

• CAS No.: 12272-50-3
• Molecular Formula: CdCu
• Molecular Weight: 175.96 g/mol
• IUPAC Name: cadmium;copper
• InChI: InChI=1S/Cd.Cu
• InChI Key: PLZFHNWCKKPCMI-UHFFFAOYSA-N
• Canonical SMILES: [Cu].[Cd]

Description

Cadmium-copper is an alloy composed of cadmium and copper. Cadmium is a metal of Group 12 (IIb, or zinc group) of the periodic table, known for its silver-white appearance and high polish capability . Copper, on the other hand, is a reddish-brown metal known for its high thermal and electrical conductivity. When combined, cadmium and copper form an alloy that exhibits enhanced strength and hardness with minimal reduction in electrical conductivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cadmium-copper alloys are typically prepared by melting the pure metals together. The process involves heating cadmium and copper in a controlled environment to prevent oxidation. The metals are melted in a furnace and then mixed thoroughly to ensure a uniform composition. The molten alloy is then cast into molds to form ingots or other desired shapes .

Industrial Production Methods: In industrial settings, cadmium-copper alloys are produced using large-scale furnaces. The process begins with the roasting of zinc sulfide to produce zinc oxide, during which cadmium becomes concentrated in the fumes. These fumes are then treated to extract cadmium, which is subsequently combined with copper in a furnace to produce the alloy .

Chemical Reactions Analysis

Types of Reactions: Cadmium-copper alloys undergo various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, cadmium reacts with oxygen to form cadmium oxide (CdO), while copper can undergo oxidation to form copper oxide (CuO) .

Common Reagents and Conditions:

Oxidation: Cadmium reacts with oxygen at elevated temperatures to form cadmium oxide. Similarly, copper reacts with oxygen to form copper oxide.

Reduction: Both cadmium and copper can be reduced using hydrogen gas or other reducing agents.

Substitution: Cadmium and copper can undergo substitution reactions with halogens, such as chlorine and bromine, to form cadmium chloride (CdCl₂) and copper chloride (CuCl₂), respectively.

Major Products:

• Cadmium Oxide (CdO)
• Copper Oxide (CuO)
• Cadmium Chloride (CdCl₂)
• Copper Chloride (CuCl₂)

Scientific Research Applications

Cadmium-copper alloys have a wide range of applications in scientific research and industry:

• Chemistry: Used in electroplating to provide corrosion resistance to other metals .
• Biology: Studied for their effects on biological systems, particularly in understanding heavy metal toxicity .
• Medicine: Investigated for potential therapeutic applications, including their use in medical devices and implants due to their biocompatibility .
• Industry: Widely used in the manufacturing of electrical components, such as connectors and switches, due to their excellent electrical conductivity and mechanical strength .

Mechanism of Action

The mechanism of action of cadmium-copper alloys involves their interaction with biological molecules and cellular structures. Cadmium can bind to proteins and enzymes, disrupting their normal function and leading to cellular toxicity. Copper, on the other hand, can participate in redox reactions, generating reactive oxygen species (ROS) that can cause oxidative damage to cells .

Molecular Targets and Pathways:

• Cadmium: Binds to metallothionein and other proteins, disrupting cellular processes and causing toxicity .
• Copper: Involved in redox reactions, leading to the generation of ROS and oxidative stress .

Comparison with Similar Compounds

• Zinc-Copper
• Nickel-Copper
• Lead-Copper